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Compound of Interest

Compound Name: Carfentrazone-ethyl

Cat. No.: B033137

For Researchers, Scientists, and Drug Development
Professionals

Carfentrazone-ethyl is a fast-acting contact herbicide belonging to the aryl triazolinone
chemical family. It is utilized as a desiccant in soybean production to facilitate a more efficient
and timely harvest. Its mode of action involves the inhibition of the enzyme protoporphyrinogen
oxidase (PPO), which plays a crucial role in the chlorophyll biosynthesis pathway in plants.[1]
[2] This inhibition leads to the accumulation of protoporphyrinogen 1X, which, in the presence of
light and oxygen, results in rapid membrane disruption, cellular leakage, and ultimately, tissue
desiccation.[2] These application notes provide detailed protocols for the use of carfentrazone-
ethyl in soybean physiological studies, summarize key quantitative data from various studies,
and illustrate relevant biological and experimental workflows.

Data Presentation
Table 1: Application Rates and Timing for Carfentrazone-
ethyl in Soybeans
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Product Name
(Active Ingredient)

Application Rate

Soybean Growth
Stage for
Application

Pre-Harvest
Interval (PHI)

Aim® 2EC

(Carfentrazone-ethyl)

1.0to 1.5 fl oz/acre

Crop is mature, and
grain has begun to dry
down.[3][4]

3 days[3][4][5]

Between R6 and R7

stages, with seed

Carfentrazone-ethyl 50 to 70 g/ha ) Not specified
moisture between
32% and 40%.[6]
When 30% of leaves
Affinity Plus -
1L/ha have fallen naturally. Not specified
(Carfentrazone-ethyl) 7]
) Crop is mature, and
Aim® (Carfentrazone- o )
1.5 fl oz/acre grain is drying down. 3 days|[8]
ethyl)
[8]
_ Mature soybeans,
Aim® 1.9EW
1.0to 1.5 fl oz/acre once pods have lost 3 days[9]

(Carfentrazone-ethyl)

all their color.[9]

Table 2: Efficacy of Carfentrazone-ethyl as a Soybean

Desiccant
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Diquat &
Carfentrazone- . Days After
Parameter Glufosinate- o
ethyl . Application (DAA)
ammonium
1-18% greater
Stem Mass Reduction  31-55% reduction than 3 DAA[7]
carfentrazone-ethyl[7]
1-18% greater
43-56% reduction than 7 DAA[7]
carfentrazone-ethyl[7]
1-18% greater
Pod Mass Reduction 22-36% reduction than 3 DAA[7]

carfentrazone-ethyl[7]

1-18% greater
27-39% reduction than

carfentrazone-ethyl[7]

7 DAA[7]

Table 3: Effect of Harvest Aid Application Timing on

Soybean Yield
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Soybean Type

Seed Moisture at
Application

Yield Reduction Compared
to Nontreated

Indeterminate (MG 1V)

60%

15.4%][5][10]

50%

No negative effect[5][10]

40%

No negative effect[5][10]

Determinate (MG V)

60%

229%[5][10]

50% 15.6%[5][10]

40% No negative effect[5][10]

Determinate (MG VI) 60% 18.1%]5][10]
50% 4%][5][10]

40% No negative effect[5][10]

Experimental Protocols
Protocol 1: Field Application of Carfentrazone-ethyl for
Soybean Desiccation

Objective: To apply carfentrazone-ethyl to mature soybeans to facilitate desiccation for

physiological studies or harvest.

Materials:

Procedure:

Carfentrazone-ethyl formulation (e.g., Aim® 2EC)

Personal Protective Equipment (PPE)

CO2-pressurized backpack sprayer or similar application equipment[5][6]

Adjuvants: Crop Oil Concentrate (COC) or Methylated Seed Oil (MSO)[8][9]

© 2025 BenchChem. All rights reserved.

4/11

Tech Support


https://mssoy.org/sites/default/files/documents/griffin-weed-tech-reprint.pdf
https://www.researchgate.net/publication/259888661_Application_Timing_of_Harvest_Aid_Herbicides_Affects_Soybean_Harvest_and_Yield
https://mssoy.org/sites/default/files/documents/griffin-weed-tech-reprint.pdf
https://www.researchgate.net/publication/259888661_Application_Timing_of_Harvest_Aid_Herbicides_Affects_Soybean_Harvest_and_Yield
https://mssoy.org/sites/default/files/documents/griffin-weed-tech-reprint.pdf
https://www.researchgate.net/publication/259888661_Application_Timing_of_Harvest_Aid_Herbicides_Affects_Soybean_Harvest_and_Yield
https://mssoy.org/sites/default/files/documents/griffin-weed-tech-reprint.pdf
https://www.researchgate.net/publication/259888661_Application_Timing_of_Harvest_Aid_Herbicides_Affects_Soybean_Harvest_and_Yield
https://mssoy.org/sites/default/files/documents/griffin-weed-tech-reprint.pdf
https://www.researchgate.net/publication/259888661_Application_Timing_of_Harvest_Aid_Herbicides_Affects_Soybean_Harvest_and_Yield
https://mssoy.org/sites/default/files/documents/griffin-weed-tech-reprint.pdf
https://www.researchgate.net/publication/259888661_Application_Timing_of_Harvest_Aid_Herbicides_Affects_Soybean_Harvest_and_Yield
https://mssoy.org/sites/default/files/documents/griffin-weed-tech-reprint.pdf
https://www.researchgate.net/publication/259888661_Application_Timing_of_Harvest_Aid_Herbicides_Affects_Soybean_Harvest_and_Yield
https://mssoy.org/sites/default/files/documents/griffin-weed-tech-reprint.pdf
https://www.researchgate.net/publication/259888661_Application_Timing_of_Harvest_Aid_Herbicides_Affects_Soybean_Harvest_and_Yield
https://mssoy.org/sites/default/files/documents/griffin-weed-tech-reprint.pdf
https://www.researchgate.net/publication/259888661_Application_Timing_of_Harvest_Aid_Herbicides_Affects_Soybean_Harvest_and_Yield
https://www.benchchem.com/product/b033137?utm_src=pdf-body
https://www.benchchem.com/product/b033137?utm_src=pdf-body
https://www.benchchem.com/product/b033137?utm_src=pdf-body
https://mssoy.org/sites/default/files/documents/griffin-weed-tech-reprint.pdf
https://www.weedcontroljournal.org/article/productivity-and-physiological-quality-of-soybean-seed-originated-from-plants-desiccated-by-carfentrazone-ethyl/
https://extension.msstate.edu/publications/alternative-options-for-aerial-soybean-desiccation
https://www.no-tillfarmer.com/articles/883-weedy-soybean-fields-consider-a-harvest-aid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Determine Soybean Growth Stage: Ensure soybeans have reached physiological maturity.
This is typically between the R6 and R7 growth stages, when seeds have begun to dry
down, and at least 65% of pods are a mature brown color.[4][6] Application at a seed
moisture content of 60% can lead to yield loss.[5][10]

e Prepare Spray Solution:

Calibrate the sprayer to the desired spray volume. A minimum of 10 gallons per acre is

[¢]

recommended for ground applications.[4]

[¢]

Fill the spray tank with half the required amount of water.

Add the specified amount of carfentrazone-ethyl (e.g., 1.0 to 1.5 fl oz/acre of Aim® 2EC).
[3]

[e]

Add an appropriate adjuvant, such as COC or MSO, at a concentration of 1% v/v.[8][9]

[e]

o

Add the remaining water to the tank and agitate thoroughly.
o Application:
o Apply the spray solution uniformly to the soybean canopy.
o Avoid application during windy conditions to prevent drift.

o Record environmental conditions (temperature, humidity, wind speed) at the time of
application, as efficacy can be greater on hot, humid days.[1]

o Post-Application:
o Adhere to the 3-day pre-harvest interval.[3][5][8][9]

o Do not feed treated soybean forage or hay to livestock.[3]

Protocol 2: Evaluation of Desiccation Efficacy

Objective: To quantify the desiccant effect of carfentrazone-ethyl on soybean plants.

Materials:
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Treated and control soybean plots

Plant shears or clippers

Drying oven

Weighing scale

Camera for visual documentation

Procedure:

o Sampling: At 3 and 7 days after application (DAA), randomly select a predetermined number
of plants from both treated and control plots.[7]

e Visual Assessment: Document the visual symptoms of desiccation, such as leaf and stem
necrosis and pod color change, using a standardized rating scale or photographic
documentation.[7]

e Biomass Measurement:

[¢]

Separate the plants into stems and pods.

[¢]

Record the fresh weight of the stems and pods for each sample.

[e]

Dry the plant parts in a drying oven at a specified temperature (e.g., 60°C) until a constant
weight is achieved.

[e]

Record the dry weight of the stems and pods.

o Data Analysis: Calculate the percent reduction in stem and pod mass for the treated plots
compared to the control plots at each time point.[7]

Protocol 3: Assessment of Soybean Seed Physiological
Quality

Objective: To determine the effect of carfentrazone-ethyl application on the viability and vigor
of harvested soybean seeds.
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Materials:

Harvested soybean seeds from treated and control plots

Germination paper or sand

Incubator or germination chamber

Accelerated aging chamber

Electrical conductivity meter

Procedure:

o Standard Germination Test:
o Place a known number of seeds on moistened germination paper or in sand.
o Incubate at a standard temperature (e.g., 25°C) for a specified period (e.g., 8 days).
o Evaluate the percentage of normal seedlings.[6]

o Accelerated Aging Test:

o Place seeds in a single layer on a screen within an accelerated aging chamber.

o Expose the seeds to high temperature (e.g., 41°C) and high relative humidity (e.g., 100%)
for a set duration (e.g., 48-72 hours).

o Conduct a standard germination test on the aged seeds to assess vigor.[6]
» Electrical Conductivity Test:

o Weigh a specific number of seeds and place them in a beaker with a known volume of
deionized water.

o Incubate at a controlled temperature (e.g., 25°C) for a specified time (e.g., 24 hours).

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.weedcontroljournal.org/article/productivity-and-physiological-quality-of-soybean-seed-originated-from-plants-desiccated-by-carfentrazone-ethyl/
https://www.weedcontroljournal.org/article/productivity-and-physiological-quality-of-soybean-seed-originated-from-plants-desiccated-by-carfentrazone-ethyl/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Measure the electrical conductivity of the leachate. Higher conductivity indicates greater
seed membrane damage and lower vigor.[6]

o Data Analysis: Compare the results of the germination and vigor tests between seeds from
carfentrazone-ethyl treated plots and control plots. Statistical analysis (e.g., ANOVA) should
be performed to determine significant differences.
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Caption: Mode of action of Carfentrazone-ethyl in inhibiting the PPO enzyme.

Experimental Workflow for Evaluating Carfentrazone-ethyl as a Soybean Desiccant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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